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Compound of Interest

Compound Name:
2,4,6-Trichloropyridine-3-

carboxylic acid

Cat. No.: B1288208 Get Quote

CAS Number: 69422-72-6

Synonyms: 2,4,6-Trichloronicotinic Acid

Chemical and Physical Properties
This section summarizes the key chemical and physical properties of 2,4,6-Trichloropyridine-
3-carboxylic acid. The data is compiled from various chemical suppliers and databases.
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Property Value Source

CAS Number 69422-72-6 Multiple Sources

Molecular Formula C₆H₂Cl₃NO₂ [1]

Molecular Weight 226.44 g/mol [1]

IUPAC Name
2,4,6-trichloropyridine-3-

carboxylic acid
[1]

Boiling Point 357.4 °C at 760 mmHg [1]

Density (Theoretical) 1.728 g/cm³ [1]

Flash Point 169.9 °C [1]

Refractive Index 1.618 [1]

Appearance White to off-white solid
Inferred from related

compounds

Solubility

Sparingly soluble in water,

soluble in common organic

solvents

Inferred from related

compounds

Synthesis Pathway
The primary synthetic route to 2,4,6-Trichloropyridine-3-carboxylic acid involves a multi-step

process starting from 3-methylpyridine. The pathway includes a chlorination step followed by

an oxidation step.

3-Methylpyridine 2,4,6-Trichloro-3-methylpyridineChlorination 2,4,6-Trichloropyridine-3-carboxylic acidOxidation

Click to download full resolution via product page

Caption: Synthesis pathway of 2,4,6-Trichloropyridine-3-carboxylic acid.

Experimental Protocols
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While a detailed, peer-reviewed experimental protocol for the synthesis of 2,4,6-
Trichloropyridine-3-carboxylic acid is not readily available in the public domain, the following

outlines the general procedures for the key transformations based on analogous reactions.

General Analytical Methods for Pyridine Derivatives
Analysis of pyridine derivatives typically employs a combination of chromatographic and

spectroscopic techniques to determine purity and elucidate structure.

High-Performance Liquid Chromatography (HPLC): A standard method for assessing the

purity of pyridine carboxylic acids. A typical setup would involve a C18 column with a mobile

phase consisting of a gradient of acetonitrile and water with an acidic modifier like formic

acid or trifluoroacetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

structural confirmation. The chemical shifts, splitting patterns, and integration of the proton

signals, along with the number and chemical shifts of the carbon signals, provide a detailed

picture of the molecular structure.

Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern

of the compound, further confirming its identity.

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

molecule. For 2,4,6-Trichloropyridine-3-carboxylic acid, characteristic peaks for the

carboxylic acid O-H and C=O stretches, as well as C-Cl and pyridine ring vibrations, would

be expected.

Applications in Research and Drug Development
Pyridine carboxylic acids are a significant class of compounds in medicinal chemistry and drug

development due to their presence in numerous biologically active molecules. While specific

applications for 2,4,6-Trichloropyridine-3-carboxylic acid are not extensively documented, its

structural motifs suggest its potential as a versatile intermediate in the synthesis of novel

therapeutic agents.

The pyridine ring is a common scaffold in many approved drugs, and the presence of chloro-

and carboxylic acid functional groups allows for a variety of chemical modifications. These
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groups can be manipulated to introduce different pharmacophores and modulate the

physicochemical properties of a lead compound to enhance its efficacy, selectivity, and

pharmacokinetic profile.

Safety and Handling
2,4,6-Trichloropyridine-3-carboxylic acid is a chemical that should be handled with

appropriate safety precautions in a laboratory setting.

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

GHS Pictogram:[1]

GHS07: Exclamation mark

It is recommended to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Logical Relationship of Analytical Techniques
The characterization of a synthesized chemical compound like 2,4,6-Trichloropyridine-3-
carboxylic acid follows a logical workflow of analytical techniques to confirm its identity and
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Caption: Workflow for the analysis of synthesized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288208#2-4-6-trichloropyridine-3-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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